Cas no 2484872-86-6 (Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl-)

• Product Name: Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl-
• CAS No: 2484872-86-6
• MF: C₂₇H₁₉NO₃
• MW: 405.444667100906
• CID: 5194777
• Update Time: 2025-05-22

Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl-

• Inchi： 1S/C27H19NO3/c1-18(29)31-26-17-28(24-15-6-4-12-22(24)26)25-16-7-5-13-23(25)27(30)21-14-8-10-19-9-2-3-11-20(19)21/h2-17H,1H3
• InChI Key： FKZNZBDDZJOIQG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1N1C2=C(C=CC=C2)C(OC(C)=O)=C1)(C1=C2C(C=CC=C2)=CC=C1)=O

Additional information on Methanone, [2-[3-(acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl-

Chemical Overview of Methanone, [2-[3-(Acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl-

Methanone, [2-[3-(Acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl-, with the CAS number 2484872-86-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design and materials science.

The compound's structure is characterized by a naphthalene ring system, which is fused with a phenyl group substituted by an indole moiety bearing an acetyloxy group. This combination of aromatic systems and functional groups imparts the molecule with intriguing electronic properties and reactivity, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the potential of Methanone, [2-[3-(Acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl- as a versatile building block in the synthesis of bioactive compounds. Researchers have explored its role in constructing heterocyclic frameworks that exhibit promising pharmacological activities, particularly in the context of anticancer drug development.

The synthesis of this compound typically involves multi-step processes that leverage advanced coupling reactions and selective oxidation techniques. The integration of the indole ring with the naphthalene system is achieved through carefully designed reaction sequences that ensure high regioselectivity and yield.

In terms of physical properties, Methanone, [2-[3-(Acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl- exhibits a high degree of planarity due to its extended conjugated system, which contributes to its strong UV absorption characteristics. This property makes it a candidate for applications in optoelectronic materials and sensors.

Furthermore, the compound's solubility profile has been optimized through various substituent modifications, enhancing its suitability for biological assays and in vivo studies. Its stability under physiological conditions has also been evaluated, providing valuable insights into its potential as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound, shedding light on its interaction patterns with biological targets such as enzymes and receptors. These studies have underscored its potential as a lead compound for developing novel therapeutic agents.

In summary, Methanone, [2-[3-(Acetyloxy)-1H-indol-1-yl]phenyl]-1-naphthalenyl- stands out as a significant molecule in contemporary organic chemistry, offering vast opportunities for exploration in both academic research and industrial applications.